Cas no 52196-11-9 (2-(3,4-dihydro-2H-pyrrol-5-yl)piperidine-1-carbaldehyde)

• Product Name: 2-(3,4-dihydro-2H-pyrrol-5-yl)piperidine-1-carbaldehyde
• CAS No: 52196-11-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 1579907
• PubChem ID: 94549
• Update Time: 2025-04-21

2-(3,4-dihydro-2H-pyrrol-5-yl)piperidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-pyrrol-5-yl)piperidine-1-carbaldehyde
• 1-piperidinecarboxaldehyde, 2-(3,4-dihydro-2H-pyrrol-5-yl)-
• 2-(3,4-Dihydro-2H-pyrrol-5-yl)-1-piperidinecarboxaldehyde
• SMIPINE
• DTXSID30966569
• 2-(3,4-Dihydro-2H-pyrrol-5-yl)-1-piperidinecarbaldehyde #
• FBNJGSJNODLRSZ-UHFFFAOYSA-N
• 52196-11-9

• Inchi： 1S/C10H16N2O/c13-8-12-7-2-1-5-10(12)9-4-3-6-11-9/h8,10H,1-7H2
• InChI Key： FBNJGSJNODLRSZ-UHFFFAOYSA-N
• SMILES： O=CN1CCCCC1C1CCCN=1

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Related Categories

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